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Compound of Interest

Compound Name: (2R)-2-hydroxypentanoic acid

Cat. No.: B6210856

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-2-hydroxyvaleric acid, also known as (R)-2-hydroxypentanoic acid, is a chiral carboxylic acid
with potential applications in various fields, including the synthesis of pharmaceuticals and
other bioactive molecules. Its physical properties are crucial for its handling, purification, and
use in chemical processes. This technical guide provides a comprehensive overview of the
known physical properties of D-2-hydroxyvaleric acid, alongside detailed experimental
protocols for their determination.

Chemical Structure

D-2-hydroxyvaleric acid is a five-carbon carboxylic acid with a hydroxyl group at the alpha-
position. The "D" designation in D-2-hydroxyvaleric acid refers to the stereochemical
configuration at the chiral center (carbon 2), which is (R) according to the Cahn-Ingold-Prelog
priority rules.
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 To cite this document: BenchChem. [Technical Guide: Physical Properties of D-2-
Hydroxyvaleric Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6210856#physical-properties-of-d-2-hydroxyvaleric-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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